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Abstract

Pyrasulfotole is a selective, post-emergence herbicide belonging to the pyrazolone class of 4-
hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors. This technical guide provides an in-
depth overview of the discovery and synthetic pathway of pyrasulfotole, tailored for
researchers and professionals in the fields of agrochemistry and drug development. The
document details the key chemical transformations, intermediates, and reaction conditions
involved in its synthesis. Quantitative data is summarized, and experimental methodologies are
described based on available literature. Visual diagrams generated using Graphviz are
included to illustrate the synthetic workflow and the herbicide's mode of action.

Discovery and Development

Pyrasulfotole emerged from research into pyrazole-based HPPD inhibitors, a class of
herbicides initially discovered by Sankyo. Developed by Bayer Crop Science, pyrasulfotole
was first registered for use in the United States in 2007.[1] It was the first HPPD inhibitor
specifically developed for use in cereal crops.[2] Marketed under trade names such as
Precept® and Velocity®, products containing pyrasulfotole were launched in Australia in 2008.
[3] As a Group 27 herbicide, it provides an essential tool for managing weed resistance to other
herbicide classes.[1]

Timeline of Key Events:
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Year Milestone

Discovery of the pyrazole HPPD inhibitor class
Early 2000s

by Sankyo.
2007 First registration of pyrasulfotole in the United
States by Bayer Crop Science.[1]
Commercial launch of pyrasulfotole-containing
2008

products in Australia.

Mechanism of Action

Pyrasulfotole functions by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase
(HPPD). This enzyme is a key component in the biochemical pathway responsible for
plastoquinone and a-tocopherol biosynthesis in plants. Inhibition of HPPD leads to a depletion
of these essential compounds, which in turn disrupts carotenoid biosynthesis. Without the
protective effect of carotenoids, chlorophyll is rapidly degraded by photooxidation, resulting in
the characteristic bleaching symptoms and eventual death of susceptible weeds.
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Figure 1: Simplified signaling pathway of Pyrasulfotole’'s mode of action.

Synthesis Pathway

The synthesis of pyrasulfotole can be achieved through a multi-step process, commencing
from readily available starting materials. The overall strategy involves the preparation of two
key intermediates: 2-(methylsulfonyl)-4-(trifluoromethyl)benzoyl chloride and 5-hydroxy-1,3-
dimethylpyrazole, followed by their condensation.
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Synthesis of Benzoyl Chloride Intermediate

2-Chloro-4-(trifluoromethyl)benzoic acid

1. Nucleophilic Substitution

2-(Methylthio)-4-(trifluoromethyl)benzoic acid

. Oxidation

Synthesis of Pyrazole Intermediate

2-(Methylsulfonyl)-4-(trifluoromethyl)benzoic acid Ethyl acetoacetate & Methylhydrazine

3. Chlorination 4. Cyclocondensation

2-(Methylsulfonyl)-4-(trifluoromethyl)benzoyl chloride 5-Hydroxy-1,3-dimethylpyrazole

5. Friedel-Crafts Acylation

Pyrasulfotole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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